molecular formula C10H10FNO2 B8537797 N-Cyclopropyl-4-fluoro-2-hydroxybenzamide

N-Cyclopropyl-4-fluoro-2-hydroxybenzamide

Cat. No.: B8537797
M. Wt: 195.19 g/mol
InChI Key: TULLAVUHMWCRFQ-UHFFFAOYSA-N
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Description

N-Cyclopropyl-4-fluoro-2-hydroxybenzamide is a useful research compound. Its molecular formula is C10H10FNO2 and its molecular weight is 195.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10FNO2

Molecular Weight

195.19 g/mol

IUPAC Name

N-cyclopropyl-4-fluoro-2-hydroxybenzamide

InChI

InChI=1S/C10H10FNO2/c11-6-1-4-8(9(13)5-6)10(14)12-7-2-3-7/h1,4-5,7,13H,2-3H2,(H,12,14)

InChI Key

TULLAVUHMWCRFQ-UHFFFAOYSA-N

Canonical SMILES

C1CC1NC(=O)C2=C(C=C(C=C2)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of methyl 4-fluoro-2-hydroxybenzoate (510 mg, 3.0 mmol) in cyclopropylamine (5 mL) was stirred at room temperature overnight when it became a clear solution. The volatiles were removed in vacuo and the residue was purified by silica gel flash chromatography (0-30% ethyl acetate in petroleum ether) to give the subtitled compound (493 mg).
Quantity
510 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One

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